molecular formula C25H22N4O B5059788 2-(6H-indolo[2,3-b]quinoxalin-6-yl)-N-mesitylacetamide

2-(6H-indolo[2,3-b]quinoxalin-6-yl)-N-mesitylacetamide

Cat. No. B5059788
M. Wt: 394.5 g/mol
InChI Key: LZZLZQXNVQMMQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“2-(6H-indolo[2,3-b]quinoxalin-6-yl)-N-mesitylacetamide” is a derivative of 6H-indolo[2,3-b]quinoxaline . It is an analogue of a natural cytotoxic agent ellipticine isolated from Ochrosia elliptica capable of non-covalent binding to a DNA molecule . Compounds of the 6H-indolo[2,3-b]quinoxaline series are actively studied as antibacterial and antiviral agents .


Synthesis Analysis

The synthesis of new 2-(6H-indolo[2,3-b]quinoxalin-6-yl)-1-phenylethan-1-ones was achieved by the reaction of various 6H-indolo[2,3-b]quinoxalines with 4-substituted 2-bromophenylethan-1-ones in a DMSO–K2CO3 system . The presence of a substituent at position 9 of 6H-indolo[2,3-b]quinoxaline does not significantly affect the yield of the reaction products .


Molecular Structure Analysis

The molecular structure of “2-(6H-indolo[2,3-b]quinoxalin-6-yl)-N-mesitylacetamide” is complex and includes various functional groups. The IR spectrum shows peaks corresponding to C–H, C=O, C=N, C=C Ar, С–О–С, and C–Cl . The 1H NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “2-(6H-indolo[2,3-b]quinoxalin-6-yl)-N-mesitylacetamide” include alkylation with phenacyl bromide . In the presence of electron-withdrawing substituents at position 4 of phenacyl bromide, the rate of the competing Kornblum oxidation reaction increases .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-(6H-indolo[2,3-b]quinoxalin-6-yl)-N-mesitylacetamide” can be inferred from its IR and NMR spectra . The compound appears as a yellow solid, and its melting point is around 245–246 °C .

Mechanism of Action

The mechanism of action of 6H-indolo[2,3-b]quinoxaline derivatives involves intercalation into the DNA helix which disrupts the processes that are vital for DNA replication . This property makes them potential candidates for antibacterial and antiviral agents .

Future Directions

The future research directions for “2-(6H-indolo[2,3-b]quinoxalin-6-yl)-N-mesitylacetamide” could involve further exploration of its antibacterial and antiviral properties . Additionally, its potential as a cytotoxic agent could be investigated in more depth, particularly its effects on different types of cancer .

properties

IUPAC Name

2-indolo[3,2-b]quinoxalin-6-yl-N-(2,4,6-trimethylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H22N4O/c1-15-12-16(2)23(17(3)13-15)28-22(30)14-29-21-11-7-4-8-18(21)24-25(29)27-20-10-6-5-9-19(20)26-24/h4-13H,14H2,1-3H3,(H,28,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LZZLZQXNVQMMQW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1)C)NC(=O)CN2C3=CC=CC=C3C4=NC5=CC=CC=C5N=C42)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H22N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(6H-indolo[2,3-b]quinoxalin-6-yl)-N-mesitylacetamide

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